Cas no 929626-21-1 (Potassium 3,5-dibromophenyltrifluoroborate)

• Product Name: Potassium 3,5-dibromophenyltrifluoroborate
• CAS No: 929626-21-1
• MF: C₆H₃BBr₂F₃K
• MW: 341.800531625748
• MDL: MFCD26383469
• CID: 1069547
• PubChem ID: 23674672
• Update Time: 2025-06-25

Potassium 3,5-dibromophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3,5-dibromophenyltrifluoroborate
• Potassium (3,5-dibromophenyl)(trifluoro)borate(1-)
• 929626-21-1
• AS-2688
• AKOS016339811
• E85476
• MFCD26383469
• potassium;(3,5-dibromophenyl)-trifluoroboranuide
• A916283
• Potassium3,5-dibromophenyltrifluoroborate
• potassium (3,5-dibromophenyl)trifluoroboranuide
• Potassium (3,5-dibromophenyl)trifluoroborate
• EN300-7412733

• MDL： MFCD26383469
• Inchi： 1S/C6H3BBr2F3.K/c8-5-1-4(7(10,11)12)2-6(9)3-5;/h1-3H;/q-1;+1
• InChI Key： VVJGGBRKFGESKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C([B-](F)(F)F)C=1)Br.[K+]

Computed Properties

• Exact Mass: 341.82632g/mol
• Monoisotopic Mass: 339.82837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 203.6±28.7 °C

Potassium 3,5-dibromophenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Potassium 3,5-dibromophenyltrifluoroborate

Potassium 3,5-dibromophenyltrifluoroborate (CAS No. 929626-21-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Potassium 3,5-dibromophenyltrifluoroborate, identified by the chemical compound code CAS No. 929626-21-1, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its robust molecular structure featuring both bromine and trifluoroborate substituents, has garnered considerable attention in recent years due to its versatile applications in drug development. The presence of multiple halogen atoms enhances its reactivity, making it a valuable building block for synthesizing complex organic molecules.

The< strong>Potassium 3,5-dibromophenyltrifluoroborate molecule is particularly notable for its role in constructing pharmacophores that exhibit potent biological activity. In contemporary pharmaceutical research, this compound has been leveraged to develop novel therapeutic agents targeting a variety of diseases. Its unique structural attributes allow for selective functionalization, enabling chemists to tailor molecular properties for specific pharmacological effects.

One of the most compelling aspects of Potassium 3,5-dibromophenyltrifluoroborate is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions facilitate the formation of carbon-carbon bonds, a critical step in constructing intricate drug molecules. The bromine atoms in the compound serve as excellent leaving groups, making it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Such transformations have been instrumental in producing a wide array of pharmaceuticals with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of Potassium 3,5-dibromophenyltrifluoroborate in the development of small-molecule inhibitors for therapeutic targets. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The trifluoroborate moiety contributes to the lipophilicity and metabolic stability of these inhibitors, improving their bioavailability and therapeutic window.

The pharmaceutical industry has also explored the use of Potassium 3,5-dibromophenyltrifluoroborate in the synthesis of antiviral and antibacterial agents. Its ability to undergo facile functionalization allows for the creation of molecules that can disrupt viral replication or bacterial biofilm formation. This has been particularly relevant in the context of emerging infectious diseases where rapid development of new treatments is essential.

Beyond its applications in drug development, Potassium 3,5-dibromophenyltrifluoroborate has found utility in materials science. The compound’s unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its halogenated aromatic structure contributes to improved charge transport and stability.

The synthesis of Potassium 3,5-dibromophenyltrifluoroborate itself is a testament to advancements in synthetic methodologies. Modern techniques allow for efficient preparation of this compound with high purity, ensuring reliable results in subsequent applications. The process typically involves bromination of a phenyl precursor followed by triflation and subsequent potassium salt formation. These steps highlight the interconnectedness of various chemical transformations that enable the production of complex molecules.

As research continues to evolve, the demand for specialized intermediates like Potassium 3,5-dibromophenyltrifluoroborate is expected to grow. The ability to modify its structure further opens up possibilities for discovering new therapeutic entities with tailored properties. Collaborative efforts between academia and industry are crucial in harnessing this compound’s potential fully.

In summary, Potassium 3,5-dibromophenyltrifluoroborate (CAS No. 929626-21-1) stands as a cornerstone in modern pharmaceutical synthesis. Its unique reactivity and structural features make it indispensable for developing innovative drugs across various therapeutic areas. As scientific understanding progresses, this compound will continue to play a pivotal role in advancing medicinal chemistry and materials science alike.